![molecular formula C7H9LiO3S B2604448 Lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate CAS No. 2460754-33-8](/img/structure/B2604448.png)
Lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate is a chemical compound with the CAS Number: 2460754-33-8 . It has a molecular weight of 180.15 . The compound is a powder and is stored at a temperature of 4 degrees Celsius .
Molecular Structure Analysis
The InChI code for Lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate is1S/C7H10O3S.Li/c8-6(9)5-1-11-4-7(5)2-10-3-7;/h5H,1-4H2,(H,8,9);/q;+1/p-1
. This code provides a standard way to encode the compound’s molecular structure and formula. Physical And Chemical Properties Analysis
Lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate is a powder . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Medicinal Chemistry and Drug Development
EN300-26980895 exhibits improved water solubility (up to 40 times) compared to its non-oxygenated counterparts. Researchers have synthesized more potent oxa-spirocyclic analogues of the antihypertensive drug terazosin using this compound. These analogues have been studied in vivo, showing promise for enhancing drug efficacy and bioavailability .
Materials Science: Lithium Ion Batteries
EN300-26980895’s unique structure makes it an interesting candidate for cathode materials in lithium-ion batteries. Although specific studies on this compound are limited, its potential lies in its ability to store and release lithium ions efficiently. Further research could explore its electrochemical properties and stability .
Organic Synthesis and Chemical Reactions
The iodocyclization method used to prepare EN300-26980895 opens up avenues for creating diverse oxa-spirocyclic compounds. Researchers have synthesized over 150 such compounds, emphasizing the incorporation of oxygen atoms. These compounds can serve as building blocks for designing novel organic molecules with tailored properties .
X-ray Powder Diffraction (XRD) Studies
EN300-26980895’s crystalline structure can be analyzed using XRD techniques. Researchers can investigate its crystal lattice, phase transitions, and polymorphism. XRD data provide valuable insights into its molecular arrangement, aiding in material characterization and quality control .
Chemical Education and Demonstrations
EN300-26980895 serves as an excellent example for teaching spirocyclic chemistry. Educators can use its synthesis and properties to illustrate concepts related to stereochemistry, functional groups, and molecular design. Hands-on demonstrations can engage students in understanding complex organic structures .
Pharmaceutical Formulations and Drug Delivery
Given its improved solubility, EN300-26980895 could find applications in drug formulations. Researchers might explore its use as a solubilizing agent or carrier for poorly water-soluble drugs. Its spirocyclic scaffold could also be modified to enhance drug stability and targeted delivery .
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O3S.Li/c8-6(9)5-1-11-4-7(5)2-10-3-7;/h5H,1-4H2,(H,8,9);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXEAFTNZUWVKHQ-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C1C(C2(COC2)CS1)C(=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9LiO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.